Cas no 2604517-15-7 (2-2-(difluoromethyl)-4-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-2-(difluoromethyl)-4-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2604517-15-7
• MF: C₁₄H₁₉BF₂O₃
• MW: 284.11
• MDL: MFCD34183922
• CID: 5077231
• PubChem ID: 164850532
• Update Time: 2025-05-20

2-2-(difluoromethyl)-4-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,​3,​2-​Dioxaborolane, 2-​[2-​(difluoromethyl)​-​4-​methoxyphenyl]​-​4,​4,​5,​5-​tetramethyl-
• 2-2-(difluoromethyl)-4-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD34183922
• Inchi： 1S/C14H19BF2O3/c1-13(2)14(3,4)20-15(19-13)11-7-6-9(18-5)8-10(11)12(16)17/h6-8,12H,1-5H3
• InChI Key： AJGWADXQVQPTHF-UHFFFAOYSA-N
• SMILES： C1(C)(C(C)(OB(O1)C1C=CC(=CC=1C(F)F)OC)C)C

Additional information on 2-2-(difluoromethyl)-4-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-2-(difluoromethyl)-4-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2604517-15-7)

2-2-(difluoromethyl)-4-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its CAS number 2604517-15-7, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of boronate esters, which are widely recognized for their utility in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. The presence of both a difluoromethyl group and a methoxy substituent on the phenyl ring imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecular architectures.

The tetramethyl-substituted dioxaborolane core of this compound enhances its stability and reactivity under various conditions, making it an attractive candidate for applications in drug discovery and material science. Boronate esters are particularly interesting due to their ability to participate in palladium-catalyzed cross-coupling reactions, which are fundamental to constructing carbon-carbon bonds in organic synthesis. These reactions are pivotal in the development of novel pharmaceuticals, as they allow for the efficient assembly of biaryl systems and other complex motifs found in biologically active molecules.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The difluoromethyl group is a particularly valuable substituent in drug design, as it can improve pharmacokinetic properties while maintaining or even enhancing biological activity. This has led to its incorporation into numerous drug candidates that are currently in clinical development or commercial use. The combination of the difluoromethyl and methoxy groups in 2-2-(difluoromethyl)-4-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane creates a molecule with a balanced set of properties that make it suitable for diverse synthetic applications.

The pharmaceutical industry has increasingly relied on boronate esters as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). These compounds are particularly useful in the preparation of kinase inhibitors and other targeted therapies. For instance, boron-containing drugs such as Xalkori® (crizotinib) and Zanubrutinib have demonstrated significant therapeutic efficacy in treating various cancers. The ability to functionalize boronate esters with aryl or heteroaryl groups via cross-coupling reactions has opened up new avenues for drug discovery and development.

Recent advances in synthetic methodologies have further highlighted the importance of boronate esters in medicinal chemistry. Techniques such as transition-metal-catalyzed borylation and Suzuki-Miyaura coupling have been refined to allow for highly selective and efficient transformations. These methods have enabled chemists to construct complex molecular frameworks with precision, which is crucial for developing drugs with optimal biological activity. The use of 2-2-(difluoromethyl)-4-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a building block has contributed to the synthesis of several promising lead compounds that are being evaluated for their potential therapeutic applications.

The structural features of this compound also make it relevant in materials science applications. Boronate esters can be incorporated into polymers and coatings to enhance their thermal stability and mechanical properties. Additionally, the presence of fluorine atoms can influence surface interactions and material behavior under extreme conditions. Such applications are increasingly explored as industries seek innovative solutions for high-performance materials.

In conclusion,2-2-(difluoromethyl)-4-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2604517-15-7) represents a versatile and valuable compound with broad utility across multiple disciplines. Its unique structural attributes make it an excellent candidate for pharmaceutical synthesis, material science innovations,and other cutting-edge applications. As research continues to uncover new methodologies and applications for organoboron compounds,this molecule is poised to play an increasingly important role in scientific advancements.